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Compound of Interest

Compound Name: Azido-PEG1-PFP ester

Cat. No.: B605819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Azido-PEG1-PFP ester, a heterobifunctional

crosslinker pivotal in bioconjugation and pharmaceutical research. It details the molecule's

chemical properties, applications, and detailed experimental protocols for its use.

Core Properties and Specifications
Azido-PEG1-PFP ester is a versatile molecule featuring three key chemical moieties: an azide

group (N₃) for "click chemistry," a single polyethylene glycol (PEG) spacer to enhance

hydrophilicity, and a pentafluorophenyl (PFP) ester for amine-reactive conjugation.[1][2][3] The

PFP ester is a highly efficient activating group for carboxylic acids, reacting with primary and

secondary amines to form stable amide bonds.[4] Notably, PFP esters are less susceptible to

hydrolysis in aqueous environments compared to more common N-hydroxysuccinimide (NHS)

esters, leading to more stable reagents and potentially more efficient conjugations.[5][6][7]

Quantitative Data Summary
The key quantitative specifications for Azido-PEG1-PFP ester are summarized in the table

below.
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Property Value Source(s)

Molecular Weight 325.20 g/mol [1][3][8]

Exact Mass 325.0486 u [1]

Chemical Formula C₁₁H₈F₅N₃O₃ [1]

CAS Number 1807505-32-3 [1][8]

Purity Typically >95% [1][2][8]

IUPAC Name
perfluorophenyl 3-(2-

azidoethoxy)propanoate
[1]

Primary Applications in Research and Drug
Development
The unique structure of Azido-PEG1-PFP ester makes it a valuable tool in several advanced

applications:

Bioconjugation and "Click" Chemistry: The primary application is in two-step sequential

conjugations. The PFP ester first reacts with an amine-containing biomolecule (e.g., a

protein or antibody). The resulting azide-functionalized molecule can then be selectively

conjugated to a molecule containing an alkyne or a strained cyclooctyne (like DBCO or BCN)

via copper-catalyzed (CuAAC) or strain-promoted (SPAAC) azide-alkyne cycloaddition,

respectively.[1][2][9][10]

PROTAC Development: This molecule serves as a PEG-based linker for the synthesis of

Proteolysis Targeting Chimeras (PROTACs).[9] PROTACs are bifunctional molecules that

bring a target protein and an E3 ubiquitin ligase into proximity, leading to the degradation of

the target protein.[9]

Drug Delivery and Imaging: The hydrophilic PEG spacer can improve the solubility and

biocompatibility of conjugated molecules, making this linker suitable for developing drug

delivery systems and imaging agents.[1][2]

Experimental Protocols
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The following sections provide a generalized methodology for the conjugation of Azido-PEG1-
PFP ester to amine-containing biomolecules, such as proteins or antibodies.

Materials and Reagents
Azido-PEG1-PFP ester

Biomolecule with available primary amines (e.g., IgG antibody)

Amine-free reaction buffer (e.g., Phosphate-Buffered Saline (PBS), 0.1 M phosphate, 0.15 M

NaCl, pH 7.2-8.0)[5][6]

Anhydrous organic solvent (e.g., Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF))[5]

[6]

Quenching buffer (optional, e.g., 1 M Tris-HCl, pH 8.0)[11]

Desalting columns or dialysis equipment for purification[5][6]

General Protocol for Protein Conjugation
This protocol outlines the steps for labeling a protein with Azido-PEG1-PFP ester. The degree

of labeling can be adjusted by varying the molar excess of the crosslinker.[5]

Step 1: Preparation of Biomolecule

Dissolve the protein (e.g., IgG) in an amine-free buffer (like PBS, pH 7.2) to a concentration

of 1-10 mg/mL.[5][12]

Ensure the buffer does not contain primary amines (e.g., Tris or glycine), as these will

compete with the target reaction.[5][6] If necessary, perform a buffer exchange using dialysis

or a desalting column.[5][6]

Step 2: Preparation of Azido-PEG1-PFP Ester Solution

Azido-PEG1-PFP ester is moisture-sensitive.[5][6] Allow the vial to equilibrate to room

temperature before opening to prevent condensation.[5][6]
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Immediately before use, dissolve the required amount of Azido-PEG1-PFP ester in a

minimal volume of anhydrous DMSO or DMF to create a stock solution (e.g., 10 mM).[11][12]

Do not prepare stock solutions for long-term storage, as the PFP ester moiety will hydrolyze

over time.[5][6]

Step 3: Conjugation Reaction

Add a 2- to 10-fold molar excess of the dissolved Azido-PEG1-PFP ester solution to the

biomolecule solution while gently stirring.[11] The final concentration of the organic solvent

should ideally not exceed 10% of the total reaction volume.[12]

Incubate the reaction. Common conditions are 1-4 hours at room temperature (20-25°C) or

overnight at 4°C for more sensitive biomolecules.[11] Alternatively, for a faster reaction,

incubate for 30 minutes at 37°C.[5][6]

Step 4: Quenching and Purification

(Optional) To quench any unreacted PFP ester, add a quenching buffer such as Tris to a final

concentration of 20-50 mM and incubate for an additional 30 minutes.[11]

Remove excess, unreacted Azido-PEG1-PFP ester and reaction byproducts using a

desalting column or dialysis against an appropriate buffer (e.g., PBS).[5][6]

Step 5: Storage

Store the resulting azide-functionalized protein under conditions appropriate for the

unmodified protein.[5][6] The product is now ready for subsequent "click chemistry"

reactions.

Visualized Workflows and Pathways
The following diagrams illustrate the key processes involving Azido-PEG1-PFP ester.
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Caption: Workflow for Amine-Reactive Conjugation.
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Caption: Subsequent "Click Chemistry" Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b605819?utm_src=pdf-body-img
https://www.benchchem.com/product/b605819?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medkoo.com [medkoo.com]

2. Azido-PEG-PFP ester | AxisPharm [axispharm.com]

3. Azido-PEG1-PFP ester - CD Bioparticles [cd-bioparticles.net]

4. precisepeg.com [precisepeg.com]

5. broadpharm.com [broadpharm.com]

6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

7. PEG PFP ester, PFP Linker - PEG Supplier | AxisPharm [axispharm.com]

8. glycomindsynth.com [glycomindsynth.com]

9. medchemexpress.com [medchemexpress.com]

10. Azido-PEG1-PFP ester, 1807505-32-3 | BroadPharm [broadpharm.com]

11. precisepeg.com [precisepeg.com]

12. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

To cite this document: BenchChem. [An In-depth Technical Guide to Azido-PEG1-PFP Ester].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605819#molecular-weight-of-azido-peg1-pfp-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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